Cas no 62235-14-7 (1H-Indazole, 1-acetyl-3-methyl-6-nitro-)
62235-14-7 structure
Product Name:1H-Indazole, 1-acetyl-3-methyl-6-nitro-
CAS No:62235-14-7
MF:C10H9N3O3
MW:219.196761846542
CID:453178
PubChem ID:12320634
Update Time:2025-04-19
1H-Indazole, 1-acetyl-3-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 1-acetyl-3-methyl-6-nitro-
- 1-(3-methyl-6-nitroindazol-1-yl)ethanone
- 1-(3-Methyl-6-nitro-1H-indazol-1-yl)ethan-1-one
- 62235-14-7
- DTXSID40488449
-
- Inchi: 1S/C10H9N3O3/c1-6-9-4-3-8(13(15)16)5-10(9)12(11-6)7(2)14/h3-5H,1-2H3
- InChI Key: IFONKOYNMHTURQ-UHFFFAOYSA-N
- SMILES: O=C(C)N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 219.06447
- Monoisotopic Mass: 219.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 78.03
1H-Indazole, 1-acetyl-3-methyl-6-nitro- Related Literature
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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